Cas no 1220027-48-4 (3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride)

3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride is a chemically synthesized compound featuring a pyrrolidine core substituted with a 4-(sec-butyl)-2-chlorophenoxy group. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and research applications. The presence of a sec-butyl group and a chlorine atom on the aromatic ring contributes to its unique steric and electronic properties, which may influence binding affinity in biological systems. This compound is of interest in medicinal chemistry for its potential as an intermediate or active moiety in drug development, particularly in targeting receptor-specific interactions. Its well-defined structure allows for precise modifications in synthetic pathways.
3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride structure
1220027-48-4 structure
Product Name:3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride
CAS No:1220027-48-4
MF:C14H21Cl2NO
MW:290.228642225266
CID:3047332
PubChem ID:56830817
Update Time:2025-08-05

3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(sec-Butyl)-2-chlorophenoxy]pyrrolidinehydrochloride
    • AKOS015846830
    • 3-(4-butan-2-yl-2-chlorophenoxy)pyrrolidine;hydrochloride
    • 3-(4-(sec-Butyl)-2-chlorophenoxy)pyrrolidinehydrochloride
    • 1220027-48-4
    • 3-(4-(sec-Butyl)-2-chlorophenoxy)pyrrolidine hydrochloride
    • 3-[4-(sec-Butyl)-2-chlorophenoxy]pyrrolidine hydrochloride
    • 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride
    • Inchi: 1S/C14H20ClNO.ClH/c1-3-10(2)11-4-5-14(13(15)8-11)17-12-6-7-16-9-12;/h4-5,8,10,12,16H,3,6-7,9H2,1-2H3;1H
    • InChI Key: LXGADSVJJVQSOO-UHFFFAOYSA-N
    • SMILES: O(C1CNCC1)C1C=CC(C(C)CC)=CC=1Cl.Cl

Computed Properties

  • Exact Mass: 289.1000197g/mol
  • Monoisotopic Mass: 289.1000197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride Pricemore >>

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Additional information on 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride

Research Brief on 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride (CAS: 1220027-48-4): Recent Advances and Applications

3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride (CAS: 1220027-48-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery and development.

Recent literature indicates that 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride has been investigated for its role in modulating specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain enzyme targets, which are implicated in inflammatory and neurodegenerative diseases. The study employed advanced computational modeling and in vitro assays to validate its binding affinity and selectivity, providing a solid foundation for further preclinical development.

In addition to its pharmacological potential, the synthetic routes for 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride have been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which significantly improved yield and purity compared to earlier approaches. This advancement is critical for ensuring the compound's availability for large-scale studies and eventual commercialization.

Another area of interest is the compound's safety profile. Preliminary toxicology studies, as reported in a 2023 issue of Chemical Research in Toxicology, suggest that 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride exhibits a favorable safety margin in animal models, with no significant off-target effects observed at therapeutic doses. These findings are promising for its progression into clinical trials, though further studies are warranted to fully elucidate its long-term safety and pharmacokinetics.

Looking ahead, researchers are exploring the potential of 3-4-(sec-Butyl)-2-chlorophenoxyrrolidine Hydrochloride in combination therapies. A recent preprint on bioRxiv highlighted its synergistic effects with existing drugs in cancer cell lines, suggesting a possible role in overcoming drug resistance. This aligns with the growing trend in precision medicine, where multi-targeted approaches are increasingly favored for complex diseases.

In conclusion, 3-4-(sec-Butyl)-2-chlorophenoxypyrrolidine Hydrochloride (CAS: 1220027-48-4) represents a promising candidate in the pipeline of novel therapeutics. Its well-characterized synthesis, selective biological activity, and favorable safety profile position it as a valuable tool for both academic and industrial research. Continued investigation into its mechanisms and applications will be essential to fully realize its potential in addressing unmet medical needs.

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